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Compound of Interest

Compound Name: 2-Thiouracil
CAS No.: 124700-72-7
Cat. No.: B043587

Get Quote

\ J

2-Thiouracil Disposal: Operational Safety & Compliance Guide

Part 1: Executive Directive

The Core Directive: 2-Thiouracil (CAS 141-90-2) is a U-listed hazardous waste (U219) under
the Resource Conservation and Recovery Act (RCRA). It is an antithyroid agent and a
suspected human carcinogen (IARC Group 2B).

Operational Rule: Do not treat 2-Thiouracil as general chemical waste. All disposal procedures
must prioritize containment for high-temperature incineration.[1] Unlike simple acids or bases,
this compound cannot be "neutralized" down the drain. It requires a strict Chain of Custody
from the bench to the hazardous waste facility.

Part 2: Regulatory & Chemical Identity

Before handling waste, you must validate the material against these regulatory benchmarks to
ensure the correct waste stream is selected.
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Parameter Specification Operational Implication

Unique identifier for waste

CAS Number 141-90-2 _

manifests.[1]

Classifies it as a "Toxic
RCRA Code U219 Waste."[1] Requires specific

labeling.

Possibly carcinogenic; requires
IARC Status Group 2B high-level PPE (Double nitrile
gloves, N95/P100).[1]

High dust potential.[1] Avoid
Physical State White Crystalline Solid rapid air movements during

transfer.[1]

_ Liquid waste will likely be
N Sparingly soluble (H20); ) o )
Solubility ) ] basic; do not mix with acids
Soluble in Alkalis o
(gas evolution risk).[1]

Segregation Critical: Keep
Incompatibilities Strong Oxidizers away from nitrates,

perchlorates, and peroxides.[1]

Part 3: Waste Segregation & Handling Protocols
The Segregation Logic (Causality)

You must segregate 2-Thiouracil from oxidizers and acids.

o Why Oxidizers? Reaction with strong oxidizers can generate toxic sulfur oxide (SOx) and
nitrogen oxide (NOx) gases.

o Why Acids? If 2-Thiouracil is in a basic solution (enol form), adding acid can precipitate fine
particulates, creating a clogging hazard or unexpected exotherms.[1]

Protocol A: Solid Waste Disposal (Primary Stream)

Applicable for: Expired pure substance, contaminated weighing boats, spill cleanup debris.
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» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk for cytotoxic/carcinogenic solids.[1]

» Labeling: Attach a hazardous waste tag immediately.[1]
o Must state: "Hazardous Waste - 2-Thiouracil."[1]
o Must state: "Toxic, Carcinogen."[1][2][3]
o Must state: "RCRA Code: U219."[1]
e Transfer:
o Work inside a chemical fume hood to capture dust.[1]

o Dampen paper towels used for wiping with water to prevent dust aerosolization during
disposal.[1]

e Sealing: Screw the lid down tight. Parafilm is not a secondary seal; use hazardous waste
tape if required by your EHS department.[1]

Protocol B: Liquid Waste Disposal

Applicable for: Reaction mixtures, HPLC effluents containing 2-Thiouracil.

Characterization: Check pH.[1][4] 2-Thiouracil is often dissolved in NaOH or NH4OH.[1]

e Segregation: Do not combine with the "General Organic Solvent" carboy if that carboy
contains acidic oxidizers.[1]

o Dedication: Use a dedicated "Toxic Aqueous/Organic" waste stream.

o Precipitation Check: If mixing with other aqueous streams, watch for precipitation. 2-
Thiouracil is sparingly soluble in neutral water; precipitation can form sludge that traps other
chemicals.[1]

Part 4: Spill Response Workflow (Immediate Action)

Scenario: You have spilled 5g of solid 2-Thiouracil on the benchtop.
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Evacuate & Isolate: Alert nearby personnel. Mark the area.

PPE Upgrade: Don double nitrile gloves, lab coat, and safety goggles.[1] If dust is visible in
the air, use a respirator (N95 minimum).

Dry Containment:
o Do not spray water directly on the powder (spreads contamination).
o Cover the spill with a damp paper towel to suppress dust.

Collection:

o Scoop material using a plastic scraper into the U219 waste container.
o Wipe the surface with a soap/water solution three times.
o Validation: Verify no white residue remains.[1]
o Disposal: All scoopers, towels, and gloves go into the U219 solid waste bin.

Part 5: Visualized Workflows
Figure 1: Waste Stream Decision Logic

This logic tree ensures you select the correct regulatory path for the waste state.
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Start: Identify Waste Form

Is it Solid? Is it Liquid? Is it an Empty Container?

Pure/Debris Solutions

Protocol A: Solid Waste Protocol B: Liquid Waste Is it RCRA Empty?
(HDPE Jar, Label U219) (Segregate from Oxidizers) (<3% residue by weight)

No (Residue >3%) \Yes (Residue <3%)

Triple Rinse with Solvent
(Collect Rinsate as U219)

Deface Label & Recycle/Trash
(Verify Local EHS Rules)

f cleaning impossible

Treat as Full Container
(Dispose as U219)

Click to download full resolution via product page

Caption: Decision matrix for classifying 2-Thiouracil waste streams under RCRA guidelines.

Figure 2: Spill Response & Decontamination

Operational flow for safe cleanup of solid spills.

Assess Hazard Don PP ove Da
(Dust vs Liquid) Double Glove 9 ess D

Click to download full resolution via product page
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Caption: Step-by-step spill response protocol prioritizing dust suppression and exposure
minimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-thiouracil - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices,
News, GMP [pharmacompass.com]

e 2. carlroth.com [carlroth.com]

e 3. Thiouracil | C4H4N20S | CID 1269845 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. uoguelph.ca [uoguelph.ca]

e 5. epa.gov [epa.gov]

e To cite this document: BenchChem. [2-Thiouracil proper disposal procedures]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b043587/docs#2-
thiouracil-proper-disposal-procedures]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://www.benchchem.com/product/b043587/docs?utm_src=pdf-body#2-thiouracil-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/2-Thiouracil
https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://monographs.iarc.who.int/list-of-classifications
https://www.benchchem.com/product/b043587?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://www.pharmacompass.com/active-pharmaceutical-ingredients/2-thiouracil
https://www.carlroth.com/medias/SDB-5245-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg4NDl8YXBwbGljYXRpb24vcGRmfGFESTFMMmd5WWk4NU1qQTJOekU1TWpFM05qazBMMU5FUWw4MU1qUTFYMFJGWDBWT0xuQmtaZ3w2NjMxNjNjNmY2NmQ4N2JiMjgyYjYxYmViYTEyYmE3MzcwMDZmZjgwYzRmODMxNmViMzFkZDM1ZDliZTUyMzRl
https://pubchem.ncbi.nlm.nih.gov/compound/2-thiouracil
https://www.uoguelph.ca/mcb/sites/uoguelph.ca.mcb/files/public/MCB_SOP_Chemical_Spill_AODA.pdf
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/product/b043587/docs#2-thiouracil-proper-disposal-procedures
https://www.benchchem.com/product/b043587/docs#2-thiouracil-proper-disposal-procedures
https://www.benchchem.com/product/b043587/docs#2-thiouracil-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043587?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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